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Compound of Interest

Compound Name: Ropinirole-d7 HCl

Cat. No.: B1165301

Get Quote

Executive Summary & Scientific Context
Ropinirole-d7 HCl is a stable isotope-labeled internal standard used primarily in LC-MS/MS

quantification of Ropinirole (a non-ergoline dopamine agonist).[1][2][3]

As a Senior Application Scientist, I must clarify a critical misconception: Deuterium labeling

does not confer radioactivity. Ropinirole-d7 is a stable isotope.[1][3] Therefore, its disposal

protocols are dictated by its chemical toxicity and ecotoxicity, not by radiological controls.[1][3]

However, because this compound is a potent bioactive agent (H302, H410) often dissolved in

organic solvents (Methanol/Acetonitrile), its disposal usually falls under mixed chemical waste

regulations (RCRA in the US, CLP in EU).[1][3]

Hazard Identification & Physicochemical Profile
Effective disposal starts with understanding the substrate.[3] Ropinirole HCl is water-soluble,

meaning improper disposal down a sink poses an immediate threat to aquatic ecosystems.[1]

[2][3]
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Property Specification Operational Implication

CAS Number 91374-20-8 (Unlabeled Parent)

Use parent CAS for waste

manifesting if labeled CAS is

not listed in vendor software.

[1][2][3]

Signal Word WARNING

Handle with standard PPE

(Nitrile gloves, safety glasses).

[1][2][3]

Hazard Statements

H302: Harmful if

swallowed.H410: Very toxic to

aquatic life with long-lasting

effects.[1][2][3][4][5]

Zero-discharge policy. No sink

disposal.

Solubility
Water (~133 mg/mL),

Methanol, DMSO

Aqueous cleaning is effective;

organic solvents are required

for extraction.[1][2][3]

RCRA Status
Not P-Listed or U-Listed

specifically.[1][2][3]

Classify as Toxic (if solid) or

Ignitable (D001) if in solvent

solution.[1][2][3]

Waste Segregation Logic (Decision Matrix)
The following decision tree illustrates how to categorize Ropinirole-d7 waste streams in a

bioanalytical laboratory.
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Waste Generation Source

Physical State?
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(Blue Bin/Carboy)

No (Pure Aqueous)
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Figure 1: Waste segregation logic for Ropinirole-d7 HCl based on physical state and solvent

content.[1][2][3]

Detailed Disposal Protocols
Protocol A: Liquid Waste (LC-MS/MS Effluent & Stock Solutions)
Context: This is the most common waste stream.[3] Ropinirole-d7 is typically present at ng/mL

concentrations in Methanol or Acetonitrile.[3]

Segregation: Do not mix with oxidizers (e.g., Hydrogen Peroxide, Nitric Acid).[1][3] Ropinirole

is an amine salt; mixing with strong oxidizers can generate hazardous byproducts.[3]

Container: Use High-Density Polyethylene (HDPE) or Glass carboys compatible with the

solvent (e.g., Methanol).[1][3]
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Labeling:

Primary Constituent: Methanol or Acetonitrile (approx.[3] % volume).[3][5]

Contaminant: "Trace Ropinirole-d7 HCl (<0.1%)."[3]

Hazard Checkbox: Flammable, Toxic.[1][3]

Disposal Path: High-temperature incineration via a licensed chemical waste contractor.[3]

Protocol B: Solid Waste (Expired Standard or Powder Spills)
Context: Disposal of the pure lyophilized solid (rare, due to cost) or cleanup materials.[3]

Containment: Place the vial or contaminated weigh boat into a clear, sealable plastic bag

(Zip-lock type).

Secondary Containment: Place the sealed bag into a rigid, wide-mouth plastic jar (HDPE)

labeled "Solid Hazardous Waste - Toxic."

Deactivation (Spill Cleanup):

Step 1: Don PPE (Double nitrile gloves, lab coat, safety glasses).[1][3]

Step 2: Cover spill with a solvent-dampened pad (Methanol/Water 50:50).[3] Rationale:

Ropinirole HCl is highly soluble in this mixture, ensuring efficient transfer from surface to

pad.[1][2][3]

Step 3: Wipe area thoroughly.[3]

Step 4: Dispose of pads as Solid Hazardous Waste (do not throw in regular trash).[3]

Step 5: Verify cleaning (see Section 5).[3][6]

Verification: The "Self-Validating" Cleaning System
To ensure a surface is free of Ropinirole-d7 after a spill or routine handling, use the Swab-

Extract-Inject method.[1][2][3] This utilizes the compound's own analytical method for

validation.[3]
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Figure 2: Closed-loop verification process for laboratory decontamination.

Validation Steps:

Swab: Wipe the cleaned 10x10cm area with a swab wetted in 50% Methanol.[3]

Extract: Vortex swab in 1mL of your LC-MS mobile phase.

Analyze: Inject on your existing Ropinirole method.

Limit: If the peak area exceeds the Lower Limit of Detection (LOD), re-clean.

Regulatory Compliance & Transport
US EPA (RCRA): While Ropinirole is not P-listed, the waste must be characterized.[1][3] If

dissolved in ignitable solvents, it carries the D001 code.[1][3][7] If solid, it is a "Non-RCRA

Regulated Hazardous Waste" (unless state-specific rules apply, e.g., California), but must

still be incinerated due to aquatic toxicity.[1][2][3]

DOT/IATA:

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (Ropinirole

hydrochloride).[3][4][5][6][8][9]

UN Number: UN3077.[3][6]

Class: 9.

Packing Group: III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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